5-(((3,4-difluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-[(3,4-difluorophenyl)iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C11H7F2N3O2S/c12-7-2-1-5(3-8(7)13)14-4-6-9(17)15-11(19)16-10(6)18/h1-4H,(H3,15,16,17,18,19)
• InChI Key: GCEHKRXFPDIGRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=CC2=C(NC(=S)NC2=O)O)F)F
• Molecular Formula: C11H7F2N3O2S
• Molecular Weight: 283.26 g/mol

Description

5-(((3,4-difluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C11H7F2N3O2S and its molecular weight is 283.25. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry Synthesis

A significant application of 5-(((3,4-difluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione derivatives is found in the realm of green chemistry. Dhorajiya and Dholakiya (2013) have developed an organic solvent-free synthesis method for these derivatives in water, leveraging a green and efficient multi-component approach. This method combines appropriate amines with formic acid to afford formamides, which subsequently react with α,β-unsaturated thiobarbituric acid under catalyst-free conditions in an aqueous medium. This protocol highlights the role of water as an excellent solvent for both formylation and Knoevenagel condensation reactions, offering advantages such as high yields, mild reaction conditions, and easy work-up (Dhorajiya & Dholakiya, 2013).

Synthesis and Structural Elucidation

The synthesis of 5-(((3,4-difluorophenyl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione derivatives has been explored through condensation reactions involving thiobarbituric acid. Asiri and Khan (2010) synthesized a compound by condensing 1,3-diethyl-2-thiobarbituric acid with 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde in ethanol in the presence of pyridine, further illustrating the versatility of synthesis methods for such compounds. The structural characterization of these compounds was achieved through elemental analysis, IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis, confirming the creation of new compounds within this chemical class (Asiri & Khan, 2010).